57-83-0

Progesterone

In Stock

• CAS RN:
• 57-83-0

• Formula:
• C21H30O2

• InChI:
• InChI=1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12,16-19H,4-11H2,1-3H3/t16?,17-,18?,19?,20+,21-/m1/s1

• InChIKey:
• RJKFOVLPORLFTN-UHFFFAOYSA-N

• Endogenous progesterone receptor agonist (EC50 = 0.5 nM) C-21 steroid hormone. Elicits a variety of biological effects.
  Progesterone, also known as gesterol or crinone, belongs to the class of organic compounds known as gluco/mineralocorticoids, progestogins and derivatives. These are steroids with a structure based on a hydroxylated prostane moiety. Thus, progesterone is considered to be a steroid lipid molecule. Progesterone is a drug which is used for progesterone supplementation or replacement as part of an assisted reproductive technology (art) treatment for infertile women with progesterone deficiency and for the treatment of secondary amenorrhea. also used for the reduction of the incidence of endometrial hyperplasia and the attendant risk of endometrial carcinoma in postmenopausal women receiving estrogen replacement therapy, as well as treatment of abnormal uterin...

1,4-Naphthalenedione, 2-hydroxy-3-methoxy-

• CAS RN:
• 5257-83-0

• Formula:
• C11H8O4

• InChI:
• InChI=1S/C11H8O4/c1-15-11-9(13)7-5-3-2-4-6(7)8(12)10(11)14/h2-5,14H,1H3

• InChIKey:
• JNBVXNSWFXSRGS-UHFFFAOYSA-N

• 1,4-Naphthalenedione, 2-hydroxy-3-methoxy- is a useful research compound. Its molecular formula is C11H8O4 and its molecular weight is 204.18 g/mol. The purity is usually 95%.

1-O-Decylpropanediyl-3-phosphorylcholine

• CAS RN:
• 13757-83-0

• Formula:
• C18H38NO7P

• InChI:
• InChI=1S/C18H38NO7P/c1-5-6-7-8-9-10-11-12-18(21)24-15-17(20)16-26-27(22,23)25-14-13-19(2,3)4/h17,20H,5-16H2,1-4H3

• InChIKey:
• SECPDKKEUKDCPG-UHFFFAOYSA-N

• 1-O-Decylpropanediyl-3-phosphorylcholine, also known as 1-O-Decylpropanediyl-3-phosphorylcholine, is a useful research compound. Its molecular formula is C18H38NO7P and its molecular weight is 411.5 g/mol. The purity is usually 95%.

Celastrol

In Stock

• CAS RN:
• 34157-83-0

• Formula:
• C29H38O4

• InChI:
• InChI=1S/C29H38O4/c1-17-18-7-8-21-27(4,19(18)15-20(30)23(17)31)12-14-29(6)22-16-26(3,24(32)33)10-9-25(22,2)11-13-28(21,29)5/h7-8,15,22,31H,9-14,16H2,1-6H3,(H,32,33)/t22-,25-,26-,27+,28-,29+/m1/s1

• InChIKey:
• KQJSQWZMSAGSHN-JJWQIEBTSA-N

• Anti-inflammatory and antiproliferative effects (IC50 = 2.12 µM). Able to modulate multiple cell-signaling pathways (inhibits NF-κB, upregulates cytoplasmic HSP70 and HSP27, suppress VEGF/Akt/mTOR pathways and inhibits TNF-α, proteasome inhibitor).
  A variety of natural products from plant sources, particularly flavonoids, have long been observed to have antioxidant activity with potential benefits for human health. Antioxidant triterpenes are less common. Celastrol is a triterpenoid antioxidant compound isolated from Chinese thunder god vine (T. wilfordii). In an isolated rat liver assay of lipid peroxidation, celastrol had an IC50 value of 7 µM, equivalent to about 15 times the antioxidant potency of α-tocopherol.
  Celastrol is a pentacyclic triterpenoid that is 24,25,26-trinoroleana-1,3,5,7-tetraen-29-oic acid bearing an oxo substituent at position 2, a hydroxy su...

6-Acetyl-2-(2-(2,4-dichlorophenoxy)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

In Stock

• CAS RN:
• 864857-83-0

• Formula:
• C18H17Cl2N3O4S

• InChI:
• InChI=1S/C18H17Cl2N3O4S/c1-9(24)23-5-4-11-14(7-23)28-18(16(11)17(21)26)22-15(25)8-27-13-3-2-10(19)6-12(13)20/h2-3,6H,4-5,7-8H2,1H3,(H2,21,26)(H,22,25)

• InChIKey:
• OKRJYFRZSVUTKW-UHFFFAOYSA-N

• 6-Acetyl-2-(2-(2,4-dichlorophenoxy)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H17Cl2N3O4S and its molecular weight is 442.31. The purity is usually 95%.

Ethyl 7-oxo-7-(4-pentyloxyphenyl)heptanoate

In Stock

• CAS RN:
• 898757-83-0

• Formula:
• C20H30O4

• InChI:
• InChI=1S/C20H30O4/c1-3-5-9-16-24-18-14-12-17(13-15-18)19(21)10-7-6-8-11-20(22)23-4-2/h12-15H,3-11,16H2,1-2H3

• InChIKey:
• WOSGYJLMTSTRRP-UHFFFAOYSA-N

• Ethyl 7-oxo-7-(4-pentyloxyphenyl)heptanoate is a useful research compound. Its molecular formula is C20H30O4 and its molecular weight is 334.4 g/mol. The purity is usually 95%.

1,3-Dioxolo[3,4]pyrrolo[1,2-b]isoxazole (9CI)

• CAS RN:
• 152957-83-0

• Formula:
• C7H5NO3

• InChI:
• InChI=1S/C7H5NO3/c1-2-11-8-3-6-7(5(1)8)10-4-9-6/h1-3H,4H2

• InChIKey:
• JQRDLAWAYDQVQP-UHFFFAOYSA-N

• 1,3-Dioxolo[3,4]pyrrolo[1,2-b]isoxazole (9CI), also known as 1,3-Dioxolo[3,4]pyrrolo[1,2-b]isoxazole (9CI), is a useful research compound. Its molecular formula is C7H5NO3 and its molecular weight is 151.121. The purity is usually 95%.

Hypocrellin b

In Stock

• CAS RN:
• 149457-83-0

• Formula:
• C30H24O9

• InChI:
• InChI=1S/C30H24O9/c1-10-7-12-18-23-19(27(34)29(12)38-5)13(32)8-15(36-3)21(23)22-16(37-4)9-14(33)20-25(22)24(18)26(17(10)11(2)31)30(39-6)28(20)35/h8-9,34-35H,7H2,1-6H3

• Hypocrellin b is a natural product found in Shiraia bambusicola with data available.

4-(2,5-Dimethoxyphenyl)-6-oxo-2-(propylsulfanyl)-1,4,5,6-tetrahydro-3-pyridinecarbonitrile

In Stock

• CAS RN:
• 330557-83-0

• Formula:
• C17H20N2O3S

• InChI:
• InChI=1S/C17H20N2O3S/c1-4-7-23-17-14(10-18)12(9-16(20)19-17)13-8-11(21-2)5-6-15(13)22-3/h5-6,8,12H,4,7,9H2,1-3H3,(H,19,20)

• InChIKey:
• FOLHNTDIDJAMGK-UHFFFAOYSA-N

• 4-(2,5-Dimethoxyphenyl)-6-oxo-2-(propylsulfanyl)-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C17H20N2O3S and its molecular weight is 332.4g/mol. The purity is usually 95%.

4-(Maleinimido)phenyl isocyanate

In Stock

• CAS RN:
• 123457-83-0

• Formula:
• C11H6N2O3

• InChI:
• InChI=1S/C11H6N2O3/c14-7-12-8-1-3-9(4-2-8)13-10(15)5-6-11(13)16/h1-6H

• InChIKey:
• OJQSISYVGFJJBY-UHFFFAOYSA-N

• 4-(Maleinimido)phenyl isocyanate, also known as 4-(Maleinimido)phenyl isocyanate, is a useful research compound. Its molecular formula is C11H6N2O3 and its molecular weight is 214.18 g/mol. The purity is usually 95%.

N2-(4-chlorophenyl)-N4-(3-fluorophenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride

In Stock

• CAS RN:
• 1179457-83-0

• Formula:
• C19H19Cl2FN6O

• InChI:
• InChI=1S/C19H18ClFN6O.ClH/c20-13-4-6-15(7-5-13)22-17-24-18(23-16-3-1-2-14(21)12-16)26-19(25-17)27-8-10-28-11-9-27;/h1-7,12H,8-11H2,(H2,22,23,24,25,26);1H

• InChIKey:
• SSWGSGNIHPEPHL-UHFFFAOYSA-N

• N2-(4-chlorophenyl)-N4-(3-fluorophenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C19H19Cl2FN6O and its molecular weight is 437.3. The purity is usually 95%.

Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate

Usually In Stock

• CAS RN:
• 2248257-83-0

• Formula:
• C12H23NO2S

• InChI:
• InChI=1S/C12H23NO2S/c1-8(2)6-10-13-9(7-16-10)11(14)15-12(3,4)5/h8-10,13H,6-7H2,1-5H3

• InChIKey:
• JSKHCZJHJAWEEZ-UHFFFAOYSA-N

• Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate is a useful research compound. Its molecular formula is C12H23NO2S and its molecular weight is 245.38. The purity is usually 95%.

Ethyl 3-formyl-5-(trifluoromethyl)-1H-indole-2-carboxylate

In Stock

• CAS RN:
• 1360957-83-0

• Formula:
• C13H10F3NO3

• InChI:
• InChI=1S/C13H10F3NO3/c1-2-20-12(19)11-9(6-18)8-5-7(13(14,15)16)3-4-10(8)17-11/h3-6,17H,2H2,1H3

• InChIKey:
• VYCYTMRSZIWYSJ-UHFFFAOYSA-N

• Ethyl 3-formyl-5-(trifluoromethyl)-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C13H10F3NO3 and its molecular weight is 285.22 g/mol. The purity is usually 95%.

N-[2-Hydroxy-1-(2,4,6-trimethylphenyl)ethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361657-83-0

• Formula:
• C14H19NO2

• InChI:
• InChI=1S/C14H19NO2/c1-5-13(17)15-12(8-16)14-10(3)6-9(2)7-11(14)4/h5-7,12,16H,1,8H2,2-4H3,(H,15,17)

• InChIKey:
• AXLWVIWFSBOVAU-UHFFFAOYSA-N

• N-[2-Hydroxy-1-(2,4,6-trimethylphenyl)ethyl]prop-2-enamide is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.311. The purity is usually 95%.

4-Aminobenzene-1-carbonimidoyl chloride hydrochloride

In Stock

• CAS RN:
• 1378857-83-0

• Formula:
• C7H8Cl2N2

• InChI:
• InChI=1S/C7H7ClN2.ClH/c8-7(10)5-1-3-6(9)4-2-5;/h1-4,10H,9H2;1H

• InChIKey:
• JFCMTSPOFFWSLB-UHFFFAOYSA-N

• 4-Aminobenzene-1-carbonimidoyl chloride hydrochloride is a useful research compound. Its molecular formula is C7H8Cl2N2 and its molecular weight is 191.05 g/mol. The purity is usually 95%.